N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-3-phenylpropanamide

• IUPAC Name: N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-3-phenylpropanamide
• InChI: InChI=1S/C19H19NO3S/c21-16(18-11-15(13-24-18)17-7-4-10-23-17)12-20-19(22)9-8-14-5-2-1-3-6-14/h1-7,10-11,13,16,21H,8-9,12H2,(H,20,22)
• InChI Key: MTYBUPYVHRLVBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NCC(C2=CC(=CS2)C3=CC=CO3)O
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol

Description

The compound you mentioned seems to be a complex organic molecule that contains several interesting substructures, including a furan ring, a thiophene ring, and a propanamide group. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. Thiophene is a similar five-membered ring but contains a sulfur atom instead of oxygen. Propanamide is a simple amide derived from propanoic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would depend on its exact structure. Generally, compounds containing furan and thiophene rings are aromatic and relatively stable. They are often soluble in organic solvents but not in water.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some thiophene derivatives have shown various biological activities, such as anticancer, anti-inflammatory, and antimicrobial properties.

Safety and Hazards

The safety and hazards would also depend on the exact structure of the compound. Some thiophene derivatives can be harmful if ingested or inhaled, and they may also be irritants.

Future Directions

Thiophene derivatives are a topic of ongoing research due to their wide range of potential biological activities. Future research could explore new synthesis methods, investigate the biological activities of new derivatives, and develop safer and more effective drugs.